5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole

• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 2-(oxolan-3-yloxy)-1,3-thiazol-5-amine
• InChI: InChI=1S/C7H10N2O2S/c8-6-3-9-7(12-6)11-5-1-2-10-4-5/h3,5H,1-2,4,8H2
• InChI Key: VRBJXGZMCWUUBT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=C(S2)N

Description

5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole is a heterocyclic compound featuring a thiazole core substituted with an amino group at position 5 and a tetrahydrofuran-3-yloxy moiety at position 2. The tetrahydrofuran-3-yloxy group is a cyclic ether substituent that may enhance solubility, metabolic stability, or target binding compared to linear alkoxy groups.

Preparation Methods

The synthesis of 5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole typically involves the reaction of 2-chlorothiazole with tetrahydrofuran-3-ol in the presence of a base to form the intermediate compound. This intermediate is then reacted with ammonia or an amine to introduce the amino group at the 5-position of the thiazole ring . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Scientific Research Applications

5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its structural similarity to other biologically active thiazoles.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and other industrial chemicals

Mechanism of Action

The mechanism of action of 5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole involves its interaction with specific molecular targets in biological systems. The thiazole ring can participate in various biochemical pathways, potentially inhibiting or activating enzymes and receptors. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Differences

• Positional Isomerism : The tetrahydrofuran-3-yloxy group in the target compound differs from the tetrahydrofuran-2-yloxy analog (compound 2 in ). The 3-yl substitution may confer distinct stereoelectronic effects, influencing solubility or enzyme-binding interactions compared to the 2-yl isomer .
• Core Heterocycle : Thiazole derivatives (target compound) vs. thiadiazoles () or imidazoles () exhibit varying aromaticity and electronic profiles, which affect reactivity and bioactivity. For example, imidazole-based MMP-2 inhibitors show superior efficacy over hydroxamic acid derivatives , while thiazoles are prominent in antimicrobial applications .
• Substituent Roles: The tetrahydrofuran-3-yloxy group in quinolines (–9) improves pharmacokinetics in kinase inhibitors, suggesting similar benefits for thiazole derivatives . Conversely, carboxylic acid substituents () enhance enzyme inhibition through chelation or hydrogen bonding .

Biological Activity

5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole is a compound of significant interest due to its potential biological activities. This article reviews its biological activity, focusing on various studies, structure-activity relationships, and case studies that highlight its pharmacological properties.

Antimicrobial Activity

Recent studies have shown that thiazole derivatives exhibit notable antimicrobial properties. For instance, compounds containing the thiazole moiety have been evaluated for their effectiveness against various bacterial strains. In one study, derivatives of thiazole demonstrated significant antibacterial activity, with minimum inhibitory concentrations (MICs) reported as low as 62.5 µg/mL against Staphylococcus aureus and Escherichia coli .

Antiviral Properties

5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole has also been investigated for its antiviral activity. Compounds similar to this structure have shown promising results as HIV-1 protease inhibitors. For example, inhibitors designed with thiazole rings exhibited enhanced potency against multidrug-resistant HIV strains, with IC50 values in the nanomolar range . The mechanism involves interaction with the active site of the protease, inhibiting viral replication.

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored in various contexts. Thiazole derivatives have been identified as effective acetylcholinesterase inhibitors, which are crucial in the treatment of neurodegenerative diseases like Alzheimer’s . The binding affinity and inhibitory kinetics of these compounds suggest their utility in therapeutic applications.

Structure-Activity Relationship (SAR)

The biological activity of 5-Amino-2-(tetrahydrofuran-3-yloxy)thiazole can be significantly influenced by its structural components. The presence of the tetrahydrofuran ring enhances lipophilicity and may improve cellular uptake. Various studies have shown that modifications in the thiazole scaffold can lead to improved activity profiles against specific targets.

Table: Structure-Activity Relationships

Compound Structure	Activity Type	IC50 Value (µM)	Reference
Thiazole Derivative A	Antibacterial	62.5
Thiazole Derivative B	HIV-1 Protease Inhibitor	2.7
Thiazole Derivative C	Acetylcholinesterase Inhibitor	2.7

Study on Antibacterial Activity

In a comparative study, a series of thiazole derivatives were synthesized and tested against Salmonella typhi and E. coli. The most active compound exhibited a zone of inhibition of 19 mm against S. typhi, indicating strong antibacterial properties .

Study on HIV Protease Inhibition

A detailed investigation into the antiviral properties revealed that specific thiazole derivatives could inhibit HIV protease effectively, demonstrating IC50 values significantly lower than those of existing treatments like darunavir. This suggests a potential for developing new therapeutics based on this scaffold .